(2E)-2-(5-acetylthiophen-2-yl)-3-(2,4-dichlorophenyl)prop-2-enenitrile

• IUPAC Name: (E)-2-(5-acetylthiophen-2-yl)-3-(2,4-dichlorophenyl)prop-2-enenitrile
• InChI: InChI=1S/C15H9Cl2NOS/c1-9(19)14-4-5-15(20-14)11(8-18)6-10-2-3-12(16)7-13(10)17/h2-7H,1H3/b11-6+
• InChI Key: ABGPPTGYSGRNHY-IZZDOVSWSA-N
• Canonical SMILES: CC(=O)C1=CC=C(S1)C(=CC2=C(C=C(C=C2)Cl)Cl)C#N
• Isomeric SMILES: CC(=O)C1=CC=C(S1)/C(=C/C2=C(C=C(C=C2)Cl)Cl)/C#N
• Molecular Formula: C15H9Cl2NOS
• Molecular Weight: 322.2 g/mol
• CAS No.: 338795-30-5

Description

(2E)-2-(5-acetylthiophen-2-yl)-3-(2,4-dichlorophenyl)prop-2-enenitrile is a useful research compound. Its molecular formula is C15H9Cl2NOS and its molecular weight is 322.2. The purity is usually 95%.
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Scientific Research Applications

Crystal Structures and Molecular Interactions

• Research on similar compounds has explored their crystal structures and molecular interactions. For instance, Salian et al. (2018) synthesized chalcone derivatives and analyzed their crystal structures and intermolecular interactions using Hirshfeld surface analysis (Salian et al., 2018). Similarly, Girisha et al. (2016) studied the crystal structures of chalcones and their hydrogen-bonded chains (Girisha et al., 2016).

Synthesis and Characterization

• Various methods have been employed for the synthesis and characterization of related compounds. Yathirajan et al. (2007) focused on the geometric parameters and crystal structure of a dichlorophenyl compound (Yathirajan et al., 2007). Tayade and Waghmare (2016) studied the isomerization of chalcone moieties in certain compounds (Tayade & Waghmare, 2016).

Quantum Chemical Studies

• Quantum chemical investigations have been conducted to understand the properties of similar compounds. Irfan et al. (2015) performed an in-depth study of the electro-optical and charge-transport properties of a related compound (Irfan et al., 2015).

Antimicrobial and Antibacterial Studies

• Some of these compounds have been studied for their antimicrobial properties. Ashalatha et al. (2009) synthesized chalcones and evaluated their antibacterial activities (Ashalatha et al., 2009). Mehta (2016) also conducted a study on the antibacterial activity of novel heterocyclic compounds (Mehta, 2016).